3-methyl-1,3-benzothiazol-2(3H)-one 9H-fluoren-9-ylidenehydrazone

• IUPAC Name: (Z)-N-(fluoren-9-ylideneamino)-3-methyl-1,3-benzothiazol-2-imine
• InChI: InChI=1S/C21H15N3S/c1-24-18-12-6-7-13-19(18)25-21(24)23-22-20-16-10-4-2-8-14(16)15-9-3-5-11-17(15)20/h2-13H,1H3/b23-21-
• InChI Key: PTVHAAXTWRFVGL-LNVKXUELSA-N
• Canonical SMILES: CN1C2=CC=CC=C2SC1=NN=C3C4=CC=CC=C4C5=CC=CC=C53
• Isomeric SMILES: CN\1C2=CC=CC=C2S/C1=N\N=C3C4=CC=CC=C4C5=CC=CC=C53
• Molecular Formula: C21H15N3S
• Molecular Weight: 341.4 g/mol

Description

3-methyl-1,3-benzothiazol-2(3H)-one 9H-fluoren-9-ylidenehydrazone, also known as MBTHF, is a compound that has been extensively studied for its potential applications in scientific research. It is a fluorescent probe that has been used to detect and quantify various biological molecules, including proteins, nucleic acids, and carbohydrates.

Scientific Research Applications

Benzothiazole's Role in Medicinal Chemistry Benzothiazole is a heterocyclic compound that features prominently in medicinal chemistry due to its varied biological activities. Its derivatives are known to possess anti-viral, anti-microbial, anti-inflammatory, anti-diabetic, anti-tumor, and anti-cancer properties among others. The structural uniqueness of benzothiazole, especially the methine center in the thiazole ring, contributes to its importance in synthesizing bioactive molecules. This suggests that 3-methyl-1,3-benzothiazol-2(3H)-one 9H-fluoren-9-ylidenehydrazone could potentially have applications across a spectrum of pharmacological activities (Bhat & Belagali, 2020).

Benzothiazole Derivatives in Drug Discovery The exploration and patenting of benzothiazole derivatives for therapeutic applications have seen significant activity. These derivatives have been developed as chemotherapeutic agents, showing broad antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. Particularly, 2-arylbenzothiazoles have been identified as potential antitumor agents, with some compounds undergoing clinical use for various diseases. This indicates a promising avenue for the specific compound for applications in treating diseases or in drug discovery projects (Kamal, Hussaini Syed, & Malik Mohammed, 2015).

Recent Trends and Patent Reviews Recent reviews of patents related to benzothiazole derivatives filed from 2015 to 2020 cover a wide range of pharmacological activities. This growing interest in benzothiazole-based drug development highlights the scaffold's importance in generating compounds with therapeutic potential. The focus on cancer research within these patents suggests a key area where this compound could find application, given its benzothiazole backbone (Law & Yeong, 2022).